Cas no 56085-20-2 (1-Octyn-4-ol, (4S)-)
1-Octyn-4-ol, (4S)- structure
Product Name:1-Octyn-4-ol, (4S)-
CAS No:56085-20-2
MF:C8H14O
MW:126.196162700653
CID:349889
PubChem ID:12786164
Update Time:2025-04-19
1-Octyn-4-ol, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octyn-4-ol, (4S)-
- 56085-20-2
- SCHEMBL10977796
- (4S)-OCT-1-YN-4-OL
- CNKOTDLNZPTGOY-MRVPVSSYSA-N
- (S)- 4-hydroxy-1-octyne
- DTXSID80509809
- (S)-4-hydroxy-1-octyne
- (S)-4 -hydroxy-1-octyne
- (S)- 4-hydroxyl-1-octyne
- (S)-4-hydroxy- 1-octyne
-
- Inchi： 1S/C8H14O/c1-3-5-7-8(9)6-4-2/h2,8-9H,3,5-7H2,1H3/t8-/m1/s1
- InChI Key： CNKOTDLNZPTGOY-MRVPVSSYSA-N
- SMILES： O[C@H](CC#C)CCCC
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 98.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Octyn-4-ol, (4S)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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